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Compound of Interest

1-methyl-5-(propan-2-yl)-1H-
Compound Name:

pyrazole
CAS No.: 58442-49-2
Cat. No.: B6250788

Get Quote

Part 1: Executive Summary & Immediate Directives

1-Methyl-5-(propan-2-yl)-1H-pyrazole (also known as 1-methyl-5-isopropylpyrazole) is a
functionalized heterocyclic building block commonly used in pharmaceutical synthesis. While
specific Safety Data Sheet (SDS) data for this exact isomer is often limited in public
repositories, its structural analogs (alkyl-substituted pyrazoles) dictate a strict disposal protocol
based on ignitability and potential aquatic toxicity.

@ Critical Prohibitions (The "Never" List)

e NEVER pour into laboratory sinks or sanitary sewer systems. Pyrazole derivatives can be
toxic to aquatic life and persist in water treatment facilities.

 NEVER mix with strong oxidizing agents (e.g., nitric acid, perchlorates) or halogenated
waste streams unless explicitly authorized.

 NEVER dispose of in regular trash or biohazard bags.
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"4 Immediate Action Plan

o Classification: Treat as Hazardous Chemical Waste (RCRA Code D001 for Ignitability).

e Segregation: Collect in Non-Halogenated Organic Solvent waste streams.

o Disposal Method: High-temperature incineration via a licensed hazardous waste contractor.

Part 2: Chemical Profile & Hazard Identification

To ensure a self-validating safety protocol, we must understand the why behind the disposal

method. This compound is an organic base with a lipophilic isopropyl group, influencing its

volatility and environmental fate.
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Property

Value / Classification

Operational Implication

Chemical Formula

Organic heterocycle

Molecular Weight

~124.19 g/mol

Moderate volatility

Physical State

Liquid (Colorless to pale

yellow)

Requires leak-proof secondary

containment

Predicted Flash Point

60°C - 90°C (Combustible)

High Risk: Classify as Ignitable
(D001) for safety margins

Acidity/Basicity

Weak Base (

~2-3 for conjugate acid)

Incompatible with strong acids

and oxidizers

GHS Hazards

H315 (Skin Irrit.), H319 (Eye
Irrit.), H411 (Aquatic Chronic)

Requires full PPE (Nitrile

gloves, goggles)
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Expert Insight: While the addition of the isopropyl group increases the boiling point compared to
the parent 1-methylpyrazole (Flash Point 38°C), it is operationally safer to manage this
compound under the Ignitable waste characteristic to ensure it is routed for fuel

blending/incineration rather than landfilling.

Part 3: Waste Segregation Logic

Effective disposal starts with correct segregation at the bench. Mixing incompatibility groups
can lead to pressure buildup or toxic gas evolution.

Diagram 1: Waste Segregation Decision Tree
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Figure 1: Decision logic for segregating 1-methyl-5-(propan-2-yl)-1H-pyrazole waste streams.

Part 4: Step-by-Step Disposal Protocol

This protocol is designed to meet RCRA (Resource Conservation and Recovery Act) standards
for "Cradle-to-Grave" management.

Phase 1: Collection & Labeling

» Select Container: Use a chemically compatible container. High-Density Polyethylene (HDPE)
or Amber Glass are recommended. Ensure the cap has a chemically resistant liner (PTFE).
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» Labeling: Apply a hazardous waste label before adding the first drop of waste.

o Chemical Name: Write out the full name: "1-Methyl-5-(propan-2-yl)-1H-pyrazole". Do not
use abbreviations or structural formulas alone.

o Constituents: If in solution, list the solvent and approximate % (e.g., "1-Methyl-5-(propan-
2-yl)-1H-pyrazole (5%) in Ethyl Acetate (95%)").

o Hazard Checkbox: Check "Ignitable" and "Toxic/Irritant".

Phase 2: Storage (Satellite Accumulation Area)

e Secondary Containment: Place the waste bottle in a secondary tray capable of holding 110%
of the volume of the largest container.

e Headspace: Leave at least 10% headspace in the bottle to allow for thermal expansion.

o Closure: Keep the container tightly closed at all times except when adding waste. Funnels
must be removed immediately after use.

Phase 3: Final Disposal (EHS Hand-off)

e Request Pickup: Submit a waste pickup request through your institution's EHS portal.
o Waste Codes: Assign the following codes if applicable (consult local EHS):
o DO0O01: Ignitable (if Flash Point < 60°C or mixed with flammable solvents).

o None (Non-RCRA Regulated): If the pure substance has a flash point > 60°C and is not
specifically listed. However, best practice recommends managing as D001 due to
combustibility.

Part 5: Spill Response Workflow

In the event of a spill, rapid containment is necessary to prevent environmental release.

Diagram 2: Emergency Spill Response
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Containment it: Collection:
Use Absorbent Pads/Vermiculite Scoop into sealable bag/jar
Circle the spill from outside in Label as Hazardous Solid Waste

Don PPE:
Minor Spill Nitrile Gloves, Goggles, Lab Coat

Assess Spill Volume
(<100 mL vs > 100 mL)

Major Spill / Respiratory Irritation
Evacuate & Call EHS
(Large Spill / Fumes)

Click to download full resolution via product page

Figure 2: Operational workflow for managing minor vs. major spills in the laboratory.

Part 6: Regulatory Compliance & References

Regulatory Context: Under US EPA regulations (40 CFR Part 261), waste characterization is
the generator's responsibility. While 1-methyl-5-(propan-2-yl)-1H-pyrazole is not a P-listed or
U-listed acute hazardous waste, it exhibits characteristics of ignitability and aquatic toxicity that
mandate regulation under the "Characteristic Waste" framework.

References:

» National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 573933, 1-Isopropyl-5-methyl-2-pyrazoline (Isomer Analog). Retrieved from [Link]

« U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act
(RCRA) Orientation Manual 2014: Waste Identification. Retrieved from [Link]

» To cite this document: BenchChem. [Comprehensive Disposal Protocol: 1-Methyl-5-(propan-
2-yl)-1H-pyrazole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6250788/docs#comprehensive-disposal-protocol-1-
methyl-5-propan-2-yl-1h-pyrazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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